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Compound of Interest

Compound Name: 4-Hydroxy-3,5-dichlorobiphenyl

CAS No.: 1137-59-3

Cat. No.: B075632

Get Quote

Executive Summary & Chemical Context[1][2][3][4]
[5]
4-Hydroxy-3,5-dichlorobiphenyl (CAS: 1137-59-3), often utilized as a metabolic standard in

toxicology or as a precursor in synthesis, presents a dual-hazard profile.[1] Structurally, it is a

hydroxylated polychlorinated biphenyl (OH-PCB). While it possesses a hydroxyl group that

increases polarity compared to parent PCBs, it retains significant lipophilicity and

environmental persistence.

Critical Operational Directive: Unlike general organic waste, this compound must be managed

as Halogenated Organic Waste. Due to its structural similarity to thyroxine (T4), it acts as an

endocrine disruptor and is highly toxic to aquatic systems. "Dilution is not the solution"—drain

disposal is strictly prohibited under all global jurisdictions (EPA, REACH, local municipal

codes).

Chemical Characterization & Hazard Profile[1]
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Effective disposal begins with accurate characterization. Use the data below to populate your

Hazardous Waste Tags.

Table 1: Physicochemical & Safety Data
Parameter Specification Operational Implication

Chemical Name 4-Hydroxy-3,5-dichlorobiphenyl
Primary identifier for waste

manifests.

Synonyms
3,5-Dichloro-4-biphenylol; OH-

PCB-14

Alternate names for inventory

cross-check.

CAS Number 1137-59-3
Required for specific waste

coding.[1]

Physical State Solid (Crystalline)
Dust generation risk during

transfer.[1]

Acidity (pKa) ~7.0 - 7.5 (Phenolic)
Incompatible with strong

oxidizers and bases.[1]

Hazard Codes
H318 (Eye Damage), H410

(Aquatic Tox)

Requires goggles/shield; Zero-

discharge policy.[1]

Waste Class Halogenated Organic

DO NOT mix with non-

halogenated solvents (e.g.,

Acetone, EtOH).[1][2]

Pre-Disposal: The Segregation Logic
The Causality of Segregation: Laboratories often mix solvents to save space, but this is

dangerous and costly for halogenated compounds.

Cost: Halogenated waste requires high-temperature incineration (>1100°C) with scrubbers to

prevent dioxin/furan formation. Mixing it with non-halogenated waste forces the entire

volume to be treated at this expensive tier.

Chemistry: Mixing phenolic compounds (like 4-Hydroxy-3,5-dichlorobiphenyl) with strong

oxidizers (e.g., nitric acid waste) can result in exothermic nitration or polymerization.[1]
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Self-Validating Segregation System:

The Beilstein Test (Quick Check): If you are unsure if a mother liquor contains this

compound, heat a copper wire, dip it in the solution, and place it in a flame. A green flash

indicates halogens—segregate immediately.

Operational Disposal Workflows
Workflow A: Solid Waste (Neat Chemical & Debris)
Applicable to: Expired standards, contaminated gloves, weighing boats, and spill cleanup

materials.[1]

Containment: Place solid waste in a wide-mouth HDPE (High-Density Polyethylene) jar or a

dedicated "Hazardous Debris" pail.

Note: Do not use standard "biohazard" bags unless the waste is also infectious. Use

yellow or clear chemical waste bags if pails are unavailable.

Labeling: Affix a hazardous waste tag immediately.

Constituents: Write "4-Hydroxy-3,5-dichlorobiphenyl" (Do not use abbreviations).

Hazard Checkbox: Mark "Toxic" and "Irritant."

Sealing: Screw the lid tight. If the debris is volatile or odorous, seal the container rim with

Parafilm.

Workflow B: Liquid Waste (Solutions & Mother Liquors)
Applicable to: HPLC effluent, reaction byproducts.[1]

Selection: Use a dedicated Halogenated Solvent carboy (typically yellow-coded or

distinctively labeled).

Material: Glass or Fluorinated HDPE.

pH Check: Ensure the waste stream is neutral or slightly acidic. If the solution is basic (pH >

10), the phenol may form a phenolate salt, increasing water solubility but not reducing
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toxicity.

Transfer: Use a funnel to prevent drips.

Log Entry: You must record the approximate volume added to the carboy log sheet. This is

critical for the disposal vendor to calculate the BTU value and halogen content.

Decision Logic Visualization
The following diagram outlines the decision-making process for disposing of 4-Hydroxy-3,5-
dichlorobiphenyl to ensure compliance and safety.
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Waste Generation:
4-Hydroxy-3,5-dichlorobiphenyl

Determine Physical State

Liquid / Solution Solid / Debris
(Gloves, Wipes, Neat)

Is it mixed with
Non-Halogenated Solvents?

CRITICAL: Segregate into
HALOGENATED Waste Stream

Always treat as Halogenated

Container: Glass or HDPE Carboy
Label: 'Halogenated Organic'

Labeling:
Full Chemical Name + CAS 1137-59-3

Mark 'Toxic' & 'Env. Hazard'

Container: Wide-mouth Jar
or Chem-Debris Pail

Storage:
Satellite Accumulation Area
(Secondary Containment)

Final Disposal:
High-Temp Incineration

Click to download full resolution via product page

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b075632/docs?utm_src=pdf-body-img#technical-guide-proper-disposal-of-4-hydroxy-3-5-dichlorobiphenyl
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b075632?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Figure 1: Decision matrix for segregating and packaging 4-Hydroxy-3,5-dichlorobiphenyl
waste streams.

Regulatory Framework (RCRA & TSCA)[7]
Understanding the "Why" behind the paperwork ensures long-term compliance.

RCRA (Resource Conservation and Recovery Act):

While 4-Hydroxy-3,5-dichlorobiphenyl is not explicitly "U-Listed" (like pure Phenol

U188), it typically triggers the Toxicity Characteristic if tested.[1]

Best Practice: Manage it as Hazardous Chemical Waste.[3] Do not attempt to claim it as

"Non-Hazardous" based on concentration unless certified by a toxicologist.

TSCA (Toxic Substances Control Act):

As a polychlorinated biphenyl derivative, this compound falls under the scrutiny of TSCA

(40 CFR 761).

Thresholds: If your waste solution contains >50 ppm of this compound, it may legally be

defined as PCB Waste, requiring specific "PCB" labeling and a manifest tracking number

starting with distinct prefixes.

Recommendation: For research quantities (<10g), standard Halogenated Organic Waste

streams usually suffice, but check with your institution's EHS department regarding strict

PCB protocols.

Emergency Procedures: Spills
Immediate Action Protocol:

Isolate: Evacuate the immediate area. Mark a 10-foot perimeter.

PPE: Don double nitrile gloves, safety goggles, and a lab coat. If powder is loose, wear an

N95 or P100 respirator to prevent inhalation.

Dry Spill:
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Do NOT sweep (creates dust).

Cover with wet paper towels (dampened with water) to suppress dust.

Scoop up the damp towels and chemical into a hazardous waste bag.

Wet Spill:

Absorb with vermiculite or clay-based absorbent.[1]

Do not use paper towels alone, as the phenol can permeate them rapidly.

Decontamination: Wash the surface with a detergent solution (Alconox) followed by water.

Collect all rinsate as hazardous waste.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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and industry.
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Phone: (601) 213-4426
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Contact our Ph.D. Support Team for a compatibility check
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